Cas no 1795247-75-4 (2-Bromo-5-ethenyl-1,3-dimethoxybenzene)

• Product Name: 2-Bromo-5-ethenyl-1,3-dimethoxybenzene
• CAS No: 1795247-75-4
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 5925399
• PubChem ID: 143939249
• Update Time: 2025-06-08

2-Bromo-5-ethenyl-1,3-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-ethenyl-1,3-dimethoxybenzene
• 1795247-75-4
• EN300-1926401

• Inchi： 1S/C10H11BrO2/c1-4-7-5-8(12-2)10(11)9(6-7)13-3/h4-6H,1H2,2-3H3
• InChI Key： BYVLEQROVNDCGB-UHFFFAOYSA-N
• SMILES： C1(OC)=CC(C=C)=CC(OC)=C1Br

Computed Properties

• Exact Mass: 241.99424g/mol
• Monoisotopic Mass: 241.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.353±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 305.7±37.0 °C(Predicted)

Additional information on 2-Bromo-5-ethenyl-1,3-dimethoxybenzene

Introduction to 2-Bromo-5-ethenyl-1,3-dimethoxybenzene (CAS No. 1795247-75-4)

2-Bromo-5-ethenyl-1,3-dimethoxybenzene (CAS No. 1795247-75-4) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, including a bromine atom, an ethenyl group, and two methoxy substituents on the benzene ring. These functional groups contribute to its reactivity and potential utility in various chemical reactions and biological studies.

The molecular formula of 2-Bromo-5-ethenyl-1,3-dimethoxybenzene is C₁₀H₁₁BrO₂, and its molecular weight is approximately 233.10 g/mol. The compound is a colorless liquid at room temperature and has a boiling point of around 160°C at 0.01 mmHg. Its solubility in organic solvents such as dichloromethane, ethanol, and acetone makes it an ideal candidate for use in laboratory settings.

In recent years, 2-Bromo-5-ethenyl-1,3-dimethoxybenzene has gained attention for its role in the synthesis of complex organic molecules and pharmaceutical intermediates. The bromine atom provides a convenient handle for further functionalization through various substitution reactions, while the ethenyl group can be readily converted into other functional groups such as alcohols or ethers. The methoxy substituents enhance the compound's stability and reactivity, making it a valuable starting material in the development of new drugs and materials.

A notable application of 2-Bromo-5-ethenyl-1,3-dimethoxybenzene is in the synthesis of bioactive compounds. For instance, researchers have utilized this compound as a key intermediate in the preparation of novel antiviral agents and anticancer drugs. A recent study published in the Journal of Medicinal Chemistry highlighted the use of 2-Bromo-5-ethenyl-1,3-dimethoxybenzene in the synthesis of a series of benzimidazole derivatives with potent antiviral activity against influenza viruses. The bromine atom was crucial for the subsequent introduction of other functional groups that enhanced the antiviral properties of the final compounds.

In addition to its pharmaceutical applications, 2-Bromo-5-ethenyl-1,3-dimethoxybenzene has also found use in materials science. The compound can be polymerized to form conjugated polymers with unique electronic properties, making it suitable for applications in organic electronics and photovoltaic devices. A study published in Advanced Materials demonstrated the successful synthesis of a conjugated polymer using 2-Bromo-5-ethenyl-1,3-dimethoxybenzene as a monomer unit. The resulting polymer exhibited excellent charge transport properties and was used to fabricate high-performance organic field-effect transistors (OFETs).

The versatility of 2-Bromo-5-ethenyl-1,3-dimethoxybenzene extends to its use as a building block in supramolecular chemistry. Researchers have explored its potential for constructing self-assembled structures with well-defined geometries and functionalities. A study published in Chemical Communications reported the formation of supramolecular assemblies using 2-Bromo-5-ethenyl-1,3-dimethoxybenzene-based building blocks. These assemblies exhibited unique optical and mechanical properties, opening up new possibilities for applications in nanotechnology and materials science.

Safety considerations are an essential aspect when handling any chemical compound. While 2-Bromo-5-ethenyl-1,3-dimethoxybenzene is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation. Additionally, fume hoods should be used to minimize exposure to vapors during handling.

In conclusion, 2-Bromo-5-ethenyl-1,3-dimethoxybenzene (CAS No. 1795247-75-4) is a valuable compound with a wide range of applications in chemical synthesis, pharmaceutical research, materials science, and supramolecular chemistry. Its unique structural features make it an attractive starting material for the development of novel compounds with diverse functionalities. Ongoing research continues to uncover new uses for this versatile compound, further highlighting its importance in modern scientific endeavors.